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Compound of Interest

Compound Name: 1-Acetyl-5-fluoro-1H-indazole

Cat. No.: B598338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information. A

specific Safety Data Sheet (SDS) for "1-Acetyl-5-fluoro-1H-indazole" was not publicly

available at the time of this writing. The information herein is largely extrapolated from data on

the closely related parent compound, "5-Fluoro-1H-indazole." The addition of an acetyl group

may alter the physical, chemical, and toxicological properties. All handling of this chemical

should be conducted by trained personnel in a controlled laboratory setting with appropriate

personal protective equipment.

Introduction
1-Acetyl-5-fluoro-1H-indazole is a fluorinated indazole derivative. Indazole-containing

compounds are of significant interest in medicinal chemistry due to their wide range of

biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2][3]

Given their potent pharmacological effects, it is crucial to handle these compounds with a

thorough understanding of their potential hazards. This guide outlines the known safety

precautions and handling procedures based on available data for structurally similar

compounds.

Hazard Identification and Classification
While a specific GHS classification for 1-Acetyl-5-fluoro-1H-indazole is not available, the

parent compound, 5-Fluoro-1H-indazole, is classified as follows. It is prudent to assume that
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the acetylated derivative shares these or similar hazards.

GHS Classification (based on 5-Fluoro-1H-indazole):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[6]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[4][6]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[4][6]

Signal Word: Warning[4][5]

Pictograms (based on 5-Fluoro-1H-indazole):

GHS Exclamation Mark

Physical and Chemical Properties
Specific data for 1-Acetyl-5-fluoro-1H-indazole is limited. The following data is for the parent

compound, 5-Fluoro-1H-indazole, and should be used as an estimate.
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Property Value (for 5-Fluoro-1H-indazole)

Molecular Formula C₇H₅FN₂

Molecular Weight 136.13 g/mol [5]

Appearance Solid[5]

Melting Point 119-125 °C[5][6]

Storage Temperature
Room Temperature, sealed in a dry

environment.[7]

Experimental Protocols: Safe Handling and Storage
The following protocols are based on standard laboratory procedures for handling potentially

hazardous chemicals and information derived from the SDS of 5-Fluoro-1H-indazole.

4.1. Personal Protective Equipment (PPE)

A diagram of the recommended personal protective equipment workflow is provided below.
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Personal Protective Equipment (PPE)

Safety glasses with side-shields or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Use in a well-ventilated area or with a fume hood

Routes of Exposure

Potential Hazards

1-Acetyl-5-fluoro-1H-indazole
(Solid)

Inhalation of Dust Skin Contact Eye Contact Ingestion

Respiratory Irritation
(H335)

Skin Irritation
(H315)

Serious Eye Irritation
(H319)

Harmful if Swallowed
(H302)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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